Cas no 1270541-40-6 (3-Amino-3-(2,6-dimethylphenyl)propan-1-ol)

• Product Name: 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol
• CAS No: 1270541-40-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6231543
• PubChem ID: 55283104
• Update Time: 2025-08-03

3-Amino-3-(2,6-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,6-dimethylphenyl)propan-1-ol
• 1270541-40-6
• AKOS006345150
• EN300-1836264
• SCHEMBL7111549
• 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol

• Inchi： 1S/C11H17NO/c1-8-4-3-5-9(2)11(8)10(12)6-7-13/h3-5,10,13H,6-7,12H2,1-2H3
• InChI Key： ISJZHUASRJCGKQ-UHFFFAOYSA-N
• SMILES： OCCC(C1C(C)=CC=CC=1C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol

Introduction to 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol (CAS No. 1270541-40-6)

3-Amino-3-(2,6-dimethylphenyl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1270541-40-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a primary amine functional group and a bulky 2,6-dimethylphenyl substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic moieties makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The compound's structure, characterized by a propyl backbone with an amino group at the third carbon and a dimethyl-substituted benzene ring attached to the same carbon, imparts unique physicochemical properties. These properties include solubility characteristics, lipophilicity, and reactivity, which are critical factors in drug design and formulation. The 2,6-dimethylphenyl moiety, in particular, contributes to steric hindrance and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol. Research has indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. For instance, studies have suggested that derivatives of this scaffold could interact with sigma receptors or monoamine oxidase enzymes, which are implicated in conditions such as depression and neurodegeneration. The dimethylphenyl group is particularly noteworthy for its ability to enhance binding affinity through π-stacking interactions with aromatic residues in protein targets.

Moreover, the primary amine functionality provides a site for further chemical modification, allowing researchers to explore diverse derivatization strategies. This flexibility has enabled the synthesis of libraries of analogs aimed at optimizing potency, selectivity, and pharmacokinetic profiles. Techniques such as structure-activity relationship (SAR) studies have been employed to fine-tune the molecular structure for improved therapeutic efficacy.

The synthesis of 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include Friedel-Crafts alkylation to introduce the dimethylphenyl ring followed by nucleophilic substitution or reduction to install the amino group at the propyl chain. Advances in catalytic methods have streamlined these processes, improving yield and reducing environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the carbon-carbon bonds efficiently.

From a computational chemistry perspective, molecular modeling studies have played a crucial role in understanding the binding mode of 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol to biological targets. These studies often employ docking algorithms to predict interactions with proteins such as kinases or G-protein coupled receptors (GPCRs). The high-throughput virtual screening facilitated by these tools has accelerated the identification of lead compounds for further experimental validation.

In clinical research settings, 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol has been investigated as a potential candidate for treating inflammatory diseases. Preclinical data suggest that its ability to modulate inflammatory pathways may translate into therapeutic benefits for conditions like rheumatoid arthritis or Crohn's disease. The compound's dual functionality—both as an amine capable of hydrogen bonding and as part of an aromatic system capable of hydrophobic interactions—makes it well-suited for engaging multiple aspects of inflammatory signaling networks.

The development of novel drug delivery systems has also benefited from the unique properties of this compound. Lipid-based nanoparticles and polymeric micelles have been explored as carriers for 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol, aiming to enhance bioavailability and target specificity. Such formulations are particularly relevant for diseases requiring localized action or prolonged circulation times.

Future directions in research may focus on exploring enantiomeric purity and stereochemical influences on biological activity. Given the complexity of chiral centers in this molecule, separating racemic mixtures into individual enantiomers could reveal differences in efficacy or side effects. Techniques such as chiral HPLC and asymmetric synthesis may be employed to achieve this goal.

The environmental impact of synthesizing 3-Amino-3-(2,6-dimethylphenyl)propan-1-ol is another area of growing concern. Green chemistry principles are being increasingly applied to develop more sustainable synthetic routes. For instance, biocatalytic methods using engineered enzymes have shown promise in replacing traditional heavy-metal catalysts or hazardous reagents with environmentally benign alternatives.

In conclusion,3-Amino-3-(2,6-dimethylphenyl)propan-1-ol (CAS No. 1270541-40-6) represents a fascinating subject of study in medicinal chemistry due to its structural features and potential applications across multiple therapeutic areas. Ongoing research continues to uncover new avenues for its development into effective pharmaceuticals while addressing challenges related to synthesis scalability and environmental sustainability.